Cas no 2228752-75-6 (4-(3-bromoprop-1-en-2-yl)-1-fluoro-2-methylbenzene)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-1-fluoro-2-methylbenzene
• CAS No: 2228752-75-6
• MF: C₁₀H₁₀BrF
• MW: 229.088805675507
• CID: 6319589
• PubChem ID: 165711344
• Update Time: 2025-06-09

4-(3-bromoprop-1-en-2-yl)-1-fluoro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-1-fluoro-2-methylbenzene
• 2228752-75-6
• EN300-1907356

• Inchi： 1S/C10H10BrF/c1-7-5-9(8(2)6-11)3-4-10(7)12/h3-5H,2,6H2,1H3
• InChI Key： KWXMLKGGPWQVJL-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=C(C)C=1)F

Computed Properties

• Exact Mass: 227.99499g/mol
• Monoisotopic Mass: 227.99499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-1-fluoro-2-methylbenzene

Introduction to 4-(3-bromoprop-1-en-2-yl)-1-fluoro-2-methylbenzene (CAS No. 2228752-75-6)

4-(3-bromoprop-1-en-2-yl)-1-fluoro-2-methylbenzene, identified by the CAS number 2228752-75-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic hydrocarbons with functional groups that make it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both bromine and fluorine substituents, along with an alkene moiety, endows this molecule with unique reactivity patterns that are exploited in multiple synthetic pathways.

The structural features of 4-(3-bromoprop-1-en-2-yl)-1-fluoro-2-methylbenzene include a benzene ring substituted at the 1-position with a fluorine atom, at the 2-position with a methyl group, and at the 4-position with a propenyl group that is further brominated at the third carbon. This arrangement creates a molecule that is highly susceptible to various chemical transformations, making it a valuable building block in organic synthesis. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules, which has led to its widespread use in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from halogenated aromatic compounds. The combination of bromine and fluorine in 4-(3-bromoprop-1-en-2-yl)-1-fluoro-2-methylbenzene provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, the bromine substituent can be readily displaced by nucleophiles under controlled conditions, enabling the introduction of other functional groups such as amines or alcohols. This flexibility has made this compound a preferred choice for constructing complex drug candidates.

One of the most compelling applications of 4-(3-bromoprop-1-en-2-yl)-1-fluoro-2-methylbenzene is in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. Recent studies have demonstrated its utility in synthesizing inhibitors of kinases and other enzyme families that are implicated in diseases such as cancer and inflammatory disorders. The fluorine atom's electronic properties contribute to strong interactions with biological targets, improving the compound's efficacy as an inhibitor. Additionally, the propenyl group can be further modified to introduce additional binding pockets or enhance solubility, making it an adaptable scaffold for drug design.

The pharmaceutical industry has also explored the use of 4-(3-bromoprop-1-en-2-yl)-1-fluoro-2-methylbenzene as a precursor in the synthesis of antiviral and antibacterial agents. The halogenated aromatic core is particularly effective in disrupting viral replication cycles or bacterial metabolic pathways by acting as a competitive inhibitor or by inducing structural changes in target proteins. Researchers have leveraged its reactivity to develop novel analogs with enhanced pharmacokinetic profiles and reduced toxicity. These efforts have been bolstered by advances in computational chemistry, which have allowed for more precise predictions of molecular interactions and optimization of synthetic routes.

Moreover, the agrochemical sector has shown interest in this compound due to its potential as a precursor for developing novel pesticides and herbicides. The structural motifs present in 4-(3-bromoprop-1-en-2-yl)-1-fluoro-2-methylbenzene can be modified to create compounds that exhibit potent activity against pests while maintaining environmental safety. The ability to fine-tune its properties through strategic functionalization makes it an attractive candidate for designing next-generation agrochemicals that are both effective and sustainable.

The synthesis of 4-(3-bromoprop-1-en-2-yl)-1-fluoro-2-methylbenzene typically involves multi-step organic reactions starting from commercially available aromatic precursors. Key steps include halogenation reactions to introduce bromine and fluorine atoms, followed by alkylation to attach the propenyl group. Advances in catalytic methods have significantly improved the efficiency and selectivity of these transformations, reducing unwanted side products and improving yields. These improvements have made it feasible to produce larger quantities of this compound for industrial applications.

In conclusion, 4-(3-bromoprop-1-en-2-yl)-1-fluoro-2-methylbenzene (CAS No. 2228752-75-6) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic possibilities and synthetic methodologies, this compound is poised to play an even greater role in advancing chemical biology and drug discovery.